Cas no 174209-00-8 (3-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

3-Methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a heterocyclic aldehyde compound featuring a fused imidazothiazole core. Its structure combines a reactive formyl group with a methyl-substituted imidazothiazole scaffold, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound is particularly valuable for constructing complex heterocyclic systems due to its electrophilic aldehyde functionality, which facilitates condensation, cyclization, and nucleophilic addition reactions. Its rigid bicyclic framework enhances stability while allowing for selective modifications. This compound is useful in the development of pharmaceuticals, agrochemicals, and functional materials, where its unique structural properties contribute to tailored molecular designs. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

3-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde structure

174209-00-8 structure

Product Name:3-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde

CAS No:174209-00-8

MF:C₇H₆N₂OS

MW:166.200339794159

MDL:MFCD11887257

CID:2152328

PubChem ID:21256490

Update Time:2025-06-08

3-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Methylimidazo[2,1-b]thiazole-5-carboxaldehyde
- 3-METHYLIMIDAZO[2,1-B]THIAZOLE-5-CARBALDEHYDE
- GWTMCNCUQWRJDL-UHFFFAOYSA-N
- 3-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- MDL： MFCD11887257
- Inchi： 1S/C7H6N2OS/c1-5-4-11-7-8-2-6(3-10)9(5)7/h2-4H,1H3
- InChI Key： GWTMCNCUQWRJDL-UHFFFAOYSA-N
- SMILES： S1C=C(C)N2C(C=O)=CN=C12

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 176
Topological Polar Surface Area: 62.6

3-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde Pricemore >>

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